Cas no 895094-17-4 (5-1-(2,5-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4-oxadiazole)

• Product Name: 5-1-(2,5-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4-oxadiazole
• CAS No: 895094-17-4
• MF: C₂₀H₁₉N₅O₃
• MW: 377.396563768387
• CID: 5424132
• Update Time: 2025-10-28

5-1-(2,5-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[1-(2,5-dimethoxyphenyl)-5-methyltriazol-4-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole
• 5-1-(2,5-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4-oxadiazole

• Inchi： 1S/C20H19N5O3/c1-12-5-7-14(8-6-12)19-21-20(28-23-19)18-13(2)25(24-22-18)16-11-15(26-3)9-10-17(16)27-4/h5-11H,1-4H3
• InChI Key： FKUFPJIYPZXOLI-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C)N(C3=CC(OC)=CC=C3OC)N=N2)=NC(C2=CC=C(C)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-1-(2,5-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4-oxadiazole

Introduction to Compound with CAS No. 895094-17-4 and Product Name: 5-1-(2,5-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4-oxadiazole

The compound with the CAS number 895094-17-4 and the product name 5-1-(2,5-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4-oxadiazole represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural composition of this molecule, featuring a triazolyl and oxadiazole moiety linked to aromatic rings, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

Recent studies in the domain of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The presence of both triazole and oxadiazole rings in this compound imparts unique electronic and steric properties that can be exploited for designing molecules with enhanced binding affinity and selectivity. The 2,5-dimethoxyphenyl substituent and the 4-methylphenyl group further contribute to the complexity of the molecule's interactions with biological systems. These structural features have been associated with various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways relevant to human health. The triazolyl ring is known for its ability to form stable complexes with biological targets, while the oxadiazole moiety has been shown to exhibit significant activity against a range of pathogens. The combination of these two heterocyclic systems in a single molecule suggests that it may possess synergistic effects when interacting with biological receptors. This has prompted researchers to explore its potential as a lead compound for developing novel therapeutic agents.

In the context of contemporary pharmaceutical research, the synthesis and characterization of such complex molecules are critical steps toward understanding their mechanisms of action. The 5-methyl group in the triazolium ring and the 3-(4-methylphenyl) moiety contribute to the molecule's overall stability and reactivity. These features have been carefully considered in synthetic design to ensure optimal pharmacokinetic properties. The use of computational methods has also played a pivotal role in predicting the biological behavior of this compound before experimental validation.

Recent advancements in high-throughput screening technologies have enabled researchers to rapidly assess the biological activity of large libraries of compounds. This approach has been particularly valuable for identifying novel scaffolds with potential therapeutic benefits. The compound in question has been subjected to various bioassays to evaluate its interaction with enzymes and receptors involved in disease pathways. Preliminary results suggest that it may exhibit inhibitory effects on certain key targets, making it an attractive candidate for further development.

The role of aromatic rings such as 2,5-dimethoxyphenyl and 4-methylphenyl in modulating biological activity cannot be overstated. These groups are known to influence both the electronic properties and solubility of molecules, which are critical factors in drug design. The presence of these substituents in this compound may enhance its ability to cross cell membranes and interact with intracellular targets. Additionally, their orientation within the molecule can affect binding affinity and selectivity, which are essential for minimizing side effects.

From a synthetic chemistry perspective, the preparation of this compound involves multiple steps that require precise control over reaction conditions. The introduction of functional groups such as azoles and oxadiazoles demands expertise in heterocyclic chemistry. Recent methodologies have focused on improving yields and purity through optimized synthetic routes. Advances in catalytic processes have also enabled more efficient transformations, reducing the environmental impact of drug synthesis.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in synthesizing more complex molecules with tailored properties. This versatility is particularly valuable in industries where custom-designed compounds are required for specific applications. Furthermore, its stability under various conditions suggests that it may be suitable for formulation into drug delivery systems designed for targeted therapy.

As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs. The integration of computational biology with experimental chemistry has accelerated the pace at which novel therapeutic agents are discovered. This interdisciplinary approach is essential for translating basic research findings into tangible benefits for patients worldwide.

In conclusion, the compound with CAS number 895094-17-4 and product name 5-1-(2,5-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(4-methylphenyl)-1,2,4-oxadiazole represents a significant contribution to the field of chemical biology. Its complex structure and diverse functional groups make it a promising candidate for further exploration as a therapeutic agent or as an intermediate in drug synthesis. Continued research into its properties and applications will undoubtedly yield valuable insights into its potential role in advancing human health.